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Compound of Interest

Compound Name: (R)-3-Methoxypyrrolidine

Cat. No.: B042184

This technical guide offers an in-depth overview of (R)-3-Methoxypyrrolidine, a chiral
heterocyclic compound of significant interest to researchers, scientists, and professionals in
drug development. This document details its chemical identity, physicochemical properties, and
its role as a valuable building block in the synthesis of novel therapeutics.

Chemical Identity and Synonyms

(R)-3-Methoxypyrrolidine is a substituted pyrrolidine ring with a methoxy group at the third
position, conferring chirality to the molecule. The "(R)" designation specifies the stereochemical
configuration at this chiral center.

Compound Name CAS Number Key Synonyms

(R)-3-Methoxypyrrolidine 120099-60-7 (3R)-3-methoxypyrrolidine

(R)-3-Methoxypyrrolidine "
_ 474707-30-7 (R)-3-FR | EMEIRpeEh R EL
hydrochloride

Physicochemical Data

The physical and chemical properties of (R)-3-Methoxypyrrolidine are summarized in the
table below. This data is essential for its proper handling, storage, and application in chemical
synthesis.
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Property Value Reference
Molecular Formula CsH1:NO

Molecular Weight 101.15 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 123 °C

Density 0.94 g/cm?3

Flash Point 35°C

pKa (Predicted) 9.49+£0.10

Storage Conditions 2-8°C, protect from light

Role in Drug Discovery and Development

The pyrrolidine ring is a prevalent scaffold in many biologically active molecules and approved
drugs, prized for its three-dimensional structure which can favorably interact with biological
targets. (R)-3-Methoxypyrrolidine is particularly noted for its use in the synthesis of
spiroindane-based imides that act as selective melanocortin-4 receptor (MC4R) agonists, which
are under investigation for the treatment of obesity. The chiral nature of this building block is
often critical for achieving the desired pharmacological activity and selectivity.

Experimental Protocols and Methodologies

Detailed experimental procedures are crucial for the successful application of (R)-3-
Methoxypyrrolidine in a research setting. The following sections outline generalized protocols
for its synthesis and analysis.

Conceptual Synthesis Workflow

The synthesis of enantiomerically pure (R)-3-Methoxypyrrolidine typically starts from a readily
available chiral precursor to ensure the correct stereochemistry in the final product. A
generalized synthetic pathway is illustrated below.
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Caption: Generalized workflow for the synthesis of (R)-3-Methoxypyrrolidine.

Analytical Characterization

To ensure the quality and purity of (R)-3-Methoxypyrrolidine for its use in sensitive
applications like drug synthesis, a suite of analytical methods is employed.

 Structural Verification: Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm
the chemical structure and identify any impurities.

o Purity Assessment: Gas Chromatography (GC) or High-Performance Liquid Chromatography
(HPLC) are standard methods for determining the chemical purity.

o Enantiomeric Purity: Chiral HPLC is essential to determine the enantiomeric excess (e.e.) of
the compound, ensuring the correct stereoisomer is present.

Relevant Biological Pathway: MC4R Signaling

Given its application in the synthesis of MC4R agonists, understanding the melanocortin-4
receptor signaling pathway is highly relevant. MC4R is a G-protein coupled receptor (GPCR)
that plays a pivotal role in the regulation of energy balance and appetite.
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Caption: A simplified diagram of the MC4R signaling cascade.
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Safety and Handling

(R)-3-Methoxypyrrolidine is a flammable liquid and can cause skin and eye irritation.
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. Work should be conducted in a well-
ventilated fume hood. For detailed safety information, please refer to the Safety Data Sheet
(SDS) provided by the supplier.

« To cite this document: BenchChem. [(R)-3-Methoxypyrrolidine: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042184+#r-3-methoxypyrrolidine-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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